![molecular formula C12H23NO5 B6190576 4-(3-{[(tert-butoxy)carbonyl]amino}propoxy)butanoic acid CAS No. 2703782-10-7](/img/no-structure.png)
4-(3-{[(tert-butoxy)carbonyl]amino}propoxy)butanoic acid
Overview
Description
4-(3-{[(tert-butoxy)carbonyl]amino}propoxy)butanoic acid is a useful research compound. Its molecular formula is C12H23NO5 and its molecular weight is 261.3. The purity is usually 93.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-{[(tert-butoxy)carbonyl]amino}propoxy)butanoic acid involves the protection of the amine group, followed by the reaction with propylene oxide to form the desired intermediate. The intermediate is then reacted with butyric anhydride to form the final product.", "Starting Materials": [ "tert-butyl carbamate", "4-hydroxybutanoic acid", "propylene oxide", "butyric anhydride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium sulfate", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Protection of amine group by reacting tert-butyl carbamate with 4-hydroxybutanoic acid in the presence of triethylamine and dichloromethane.", "Step 2: Reaction of the protected amine intermediate with propylene oxide in the presence of triethylamine and diethyl ether.", "Step 3: Deprotection of the intermediate by reacting with sodium bicarbonate and dichloromethane.", "Step 4: Reaction of the deprotected intermediate with butyric anhydride in the presence of triethylamine and ethyl acetate.", "Step 5: Purification of the final product using sodium sulfate and magnesium sulfate." ] } | |
CAS No. |
2703782-10-7 |
Molecular Formula |
C12H23NO5 |
Molecular Weight |
261.3 |
Purity |
93 |
Origin of Product |
United States |
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